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Based on the search results, "TTP" in a biomedical context most commonly refers to Time to Positivity, a

key biomarker used in Early Bactericidal Activity (EBA) studies for Tuberculosis (TB) drug development

[1]. The number "607" does not correspond to a specific drug or product in the available search results.

The most relevant information found pertains to the standardized model-based analysis of EBA studies that

use TTP [1]. The table below summarizes the core concepts of this approach.

Aspect Description in TB Drug Development

TTP Meaning Time-to-Positivity (TTP) in liquid culture, measured in hours. A key biomarker for
assessing bacterial load in TB EBA trials [1].

EBA Study
Purpose

Phase 2a trials to investigate if a new drug has short-term activity in humans,
providing clinical proof-of-concept [1].

Analysis
Approach

Pharmacometric model-based analysis using non-linear mixed-effects modeling to
characterize the change in TTP over time [1].

Workflow for Model-Based EBA Analysis

For researchers, the pharmacometric model-based analysis of EBA studies is a rigorous process. The

following diagram outlines the seven critical steps of the standardized workflow [1].
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1. Exploratory Data Analysis

2. Base Model Development

3. Covariate Analysis

4. EBA Detection

5. PK-PD Modeling

6. Treatment Comparison

7. Reporting

Click to download full resolution via product page

This workflow incorporates the estimate of EBA with uncertainty, accounts for variability in TTP slope and

the impact of covariates, and allows for treatment comparison or dose optimization [1].

Where to Find Comparative Data

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s548314?utm_src=pdf-body-img
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1150243/full
https://www.smolecule.com/products/s548314?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To locate the replication studies and comparative data you're looking for, I suggest the following avenues:

Specialized Scientific Databases: Search PubMed, Google Scholar, and Web of Science using
precise keywords like "early bactericidal activity model-based analysis," "TTP pharmacometric model

tuberculosis," or "comparison of EBA analysis methods."
Clinical Trial Repositories: Check ClinicalTrials.gov for completed Phase 2a TB trials. Results

publications often contain detailed methodological comparisons and efficacy data.
Professional Networks: Engaging with professional societies focused on infectious diseases or

pharmacology may provide leads on unpublished or ongoing research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s548314?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1150243/full
https://www.smolecule.com/products/b548314#ttp607-replication-studies
https://www.smolecule.com/products/b548314#ttp607-replication-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548314?utm_src=pdf-bulk
https://www.smolecule.com/products/s548314?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s548314?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

